Cas no 878953-47-0 (2-chloro-N-[1-(pyridin-2-yl)ethyl]quinoline-4-carboxamide)

• Product Name: 2-chloro-N-[1-(pyridin-2-yl)ethyl]quinoline-4-carboxamide
• CAS No: 878953-47-0
• MF: C₁₇H₁₄ClN₃O
• MW: 311.765562534332
• CID: 5681399
• PubChem ID: 16285381
• Update Time: 2025-05-19

2-chloro-N-[1-(pyridin-2-yl)ethyl]quinoline-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26591107
• 878953-47-0
• AKOS034404316
• 2-chloro-N-[1-(pyridin-2-yl)ethyl]quinoline-4-carboxamide
• Z49508782

• Inchi： 1S/C17H14ClN3O/c1-11(14-7-4-5-9-19-14)20-17(22)13-10-16(18)21-15-8-3-2-6-12(13)15/h2-11H,1H3,(H,20,22)
• InChI Key： FUQGOWUQIKCWBZ-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(NC(C)C2C=CC=CN=2)=O)=C2C=CC=CC2=N1

Computed Properties

• Exact Mass: 311.0825398g/mol
• Monoisotopic Mass: 311.0825398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 54.9Ų

Additional information on 2-chloro-N-[1-(pyridin-2-yl)ethyl]quinoline-4-carboxamide

Introduction to 2-chloro-N-[1-(pyridin-2-yl)ethyl]quinoline-4-carboxamide (CAS No. 878953-47-0) and Its Emerging Applications in Chemical Biology

2-chloro-N-[1-(pyridin-2-yl)ethyl]quinoline-4-carboxamide, identified by the CAS number 878953-47-0, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology and drug discovery. This molecule, featuring a quinoline core appended with a chloro-substituent and an N-[1-(pyridin-2-yl)ethyl] side chain, exhibits a unique combination of pharmacophoric elements that make it a promising candidate for further exploration. The quinoline scaffold is well-documented for its biological activity, particularly in the context of antimicrobial, antimalarial, and anticancer properties. The introduction of a chloro group at the 2-position and an ethyl chain extended from the pyridine ring further modulates its pharmacokinetic and pharmacodynamic profiles, making it an attractive scaffold for medicinal chemists.

The N-[1-(pyridin-2-yl)ethyl] moiety adds another layer of complexity to this compound, potentially influencing its interactions with biological targets. Pyridine derivatives are widely recognized for their role in modulating enzyme activity and receptor binding, making this compound a candidate for therapeutic intervention in various diseases. Recent studies have highlighted the importance of quinoline derivatives in developing novel therapeutics, particularly in addressing drug-resistant pathogens and cancers.

Emerging research suggests that modifications to the quinoline core can significantly alter its biological activity. For instance, studies have demonstrated that substituents at the 4-position of the quinoline ring can enhance binding affinity to specific targets. In the case of 2-chloro-N-[1-(pyridin-2-yl)ethyl]quinoline-4-carboxamide, the chloro group may facilitate interactions with nucleophilic residues in enzymes or receptors, while the pyridine side chain could serve as a hydrogen bond acceptor or participate in hydrophobic interactions. These features make it a versatile scaffold for designing molecules with tailored biological activities.

The synthesis of 2-chloro-N-[1-(pyridin-2-yl)ethyl]quinoline-4-carboxamide involves multi-step organic transformations, including condensation reactions, nucleophilic substitutions, and functional group interconversions. The precise arrangement of substituents on the quinoline ring is critical for achieving the desired biological properties. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this compound efficiently.

In recent years, there has been growing interest in developing small molecules that can modulate protein-protein interactions (PPIs). Quinoline derivatives have been shown to disrupt PPIs associated with various diseases, including cancer and inflammatory disorders. The unique structural features of 2-chloro-N-[1-(pyridin-2-yl)ethyl]quinoline-4-carboxamide make it a potential candidate for inhibiting PPIs by interfering with key binding interfaces. Preliminary computational studies have suggested that this compound may bind to specific pockets on target proteins, thereby disrupting their function.

Another area of interest is the development of quinoline-based compounds as kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often dysregulated in diseases such as cancer. Studies have shown that quinoline derivatives can inhibit kinase activity by competing with ATP binding or by stabilizing inactive kinase conformations. The presence of both a chloro group and a pyridine side chain in 2-chloro-N-[1-(pyridin-2-yl)ethyl]quinoline-4-carboxamide may enhance its ability to interact with kinase active sites. Further investigation is warranted to explore its potential as a kinase inhibitor.

The pharmacokinetic properties of 2-chloro-N-[1-(pyridin-2-yl)ethyl]quinoline-4-carboxamide are also of significant interest. Factors such as solubility, bioavailability, and metabolic stability must be carefully considered to ensure its efficacy in vivo. Preliminary pharmacokinetic studies have indicated that this compound exhibits reasonable solubility and stability under physiological conditions, suggesting its potential for further development.

One of the most exciting aspects of this compound is its potential for use in combination therapies. By designing molecules that target multiple pathways simultaneously, researchers can overcome drug resistance and enhance therapeutic outcomes. Quinoline derivatives have been successfully used in combination with other agents to treat infections and cancers. The broad spectrum of activity exhibited by 2-chloro-N-[1-(pyridin-2-yl)ethyl]quinoline-4-carboxamide makes it an ideal candidate for such combination strategies. Future studies should focus on identifying synergistic partners that can enhance its therapeutic potential.

The development of novel analytical techniques has also contributed to our understanding of 2-chloro-N-[1-(pyridin-2-yl)ethyl]quinoline-4-carboxamide. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) have been instrumental in characterizing its structure and studying its interactions with biological targets. These techniques provide valuable insights into its mechanism of action and help optimize its design for improved efficacy.

In conclusion, 2-chloro-N-[1-(pyridin-2-yl)ethyl]quinoline-4-carboxamide (CAS No. 878953-47-0) is a structurally complex and biologically relevant compound with significant potential in drug discovery. Its unique combination of pharmacophoric elements makes it a promising candidate for treating various diseases, particularly those involving dysregulated protein-protein interactions or kinase activity. Further research is needed to fully elucidate its biological properties and explore its therapeutic applications.